capsular polysaccharide, klebsiella k15
capsular polysaccharide, klebsiella k15
Brand Name:
Vulcanchem
CAS No.:
133957-16-1
VCID:
VC0163435
InChI:
InChI=1S/C36H60O32/c37-1-6-11(41)16(46)21(51)33(60-6)65-26-14(44)8(3-39)62-36(64-25-9(4-40)63-32(23(53)18(25)48)58-5-10-13(43)15(45)20(50)31(57)59-10)29(26)68-35-24(54)19(49)27(28(67-35)30(55)56)66-34-22(52)17(47)12(42)7(2-38)61-34/h6-29,31-54,57H,1-5H2,(H,55,56)
SMILES:
C(C1C(C(C(C(O1)OC2C(C(OC(C2OC3C(C(C(C(O3)C(=O)O)OC4C(C(C(C(O4)CO)O)O)O)O)O)OC5C(OC(C(C5O)O)OCC6C(C(C(C(O6)O)O)O)O)CO)CO)O)O)O)O)O
Molecular Formula:
C36H60O32
Molecular Weight:
1004.8 g/mol
capsular polysaccharide, klebsiella k15
CAS No.: 133957-16-1
Main Products
VCID: VC0163435
Molecular Formula: C36H60O32
Molecular Weight: 1004.8 g/mol
CAS No. | 133957-16-1 |
---|---|
Product Name | capsular polysaccharide, klebsiella k15 |
Molecular Formula | C36H60O32 |
Molecular Weight | 1004.8 g/mol |
IUPAC Name | 6-[2-[4,5-dihydroxy-2-(hydroxymethyl)-6-[(3,4,5,6-tetrahydroxyoxan-2-yl)methoxy]oxan-3-yl]oxy-5-hydroxy-6-(hydroxymethyl)-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]oxy-4,5-dihydroxy-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C36H60O32/c37-1-6-11(41)16(46)21(51)33(60-6)65-26-14(44)8(3-39)62-36(64-25-9(4-40)63-32(23(53)18(25)48)58-5-10-13(43)15(45)20(50)31(57)59-10)29(26)68-35-24(54)19(49)27(28(67-35)30(55)56)66-34-22(52)17(47)12(42)7(2-38)61-34/h6-29,31-54,57H,1-5H2,(H,55,56) |
Standard InChIKey | ODLPTSAMUCYJMF-UHFFFAOYSA-N |
SMILES | C(C1C(C(C(C(O1)OC2C(C(OC(C2OC3C(C(C(C(O3)C(=O)O)OC4C(C(C(C(O4)CO)O)O)O)O)O)OC5C(OC(C(C5O)O)OCC6C(C(C(C(O6)O)O)O)O)CO)CO)O)O)O)O)O |
Canonical SMILES | C(C1C(C(C(C(O1)OC2C(C(OC(C2OC3C(C(C(C(O3)C(=O)O)OC4C(C(C(C(O4)CO)O)O)O)O)O)OC5C(OC(C(C5O)O)OCC6C(C(C(C(O6)O)O)O)O)CO)CO)O)O)O)O)O |
Synonyms | capsular polysaccharide, klebsiella k15 K15 capsular polysaccharide Klebsiella K15 capsular polysaccharide |
PubChem Compound | 3083199 |
Last Modified | Nov 11 2021 |
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